Cas no 6290-82-0 ([4-(4-acetyloxybenzoyl)phenyl] Acetate)

[4-(4-acetyloxybenzoyl)phenyl] Acetate structure
6290-82-0 structure
Product name:[4-(4-acetyloxybenzoyl)phenyl] Acetate
CAS No:6290-82-0
MF:C17H14O5
MW:298.290065288544
CID:1641785
PubChem ID:220136

[4-(4-acetyloxybenzoyl)phenyl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [4-(4-acetyloxybenzoyl)phenyl] Acetate
    • AC1L589C
    • 4,4'-diacetoxy-benzophenone
    • carbonyldibenzene-4,1-diyl diacetate
    • TimTec1_005550
    • SureCN9339013
    • NSC2433
    • AC1Q612B
    • Benzophenone, 4,4'-bisacetyloxy-
    • Oprea1_272235
    • AC1L589C; 4,4'-diacetoxy-benzophenone; carbonyldibenzene-4,1-diyl diacetate; TimTec1_005550; SureCN9339013; NSC2433; AC1Q612B; Benzophenone, 4,4'-bisacetyloxy-; Oprea1_272235;
    • HMS1549M06
    • AKOS001569236
    • SR-01000392948-1
    • SCHEMBL9339013
    • 4-[4-(Acetyloxy)benzoyl]phenyl acetate
    • NCGC00173111-01
    • carbonylbis(4,1-phenylene) diacetate
    • 4,4'-Diacetoxybenzophenon
    • DTXSID10277468
    • 6290-82-0
    • STK285987
    • Benzophenone, 4,4'-dihydroxy- diacetate
    • [4-(4-acetoxybenzoyl)phenyl] acetate
    • NSC-2433
    • Benzophenone, 4,4'-dihydroxy-, diacetate
    • SR-01000392948
    • 4,4'-DIACETOXYBENZOPHENONE
    • 4-[4-(Acetyloxy)benzoyl]phenyl acetate #
    • Inchi: InChI=1S/C17H14O5/c1-11(18)21-15-7-3-13(4-8-15)17(20)14-5-9-16(10-6-14)22-12(2)19/h3-10H,1-2H3
    • InChI Key: AKYQJYBGYJXEJX-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC(=O)C

Computed Properties

  • Exact Mass: 298.08412
  • Monoisotopic Mass: 298.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67
  • LogP: 2.76820

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